Cas no 2306253-80-3 (tert-butyl (2S,4R)-4-amino-2-fluoro-8-azaspiro[4.5]decane-8-carboxylate)

Technical Introduction: tert-Butyl (2S,4R)-4-amino-2-fluoro-8-azaspiro[4.5]decane-8-carboxylate is a chiral spirocyclic compound featuring a fluorinated and amino-substituted framework. The tert-butyloxycarbonyl (Boc) protecting group enhances stability, facilitating handling and storage. The stereochemistry at the 2S and 4R positions ensures precise spatial orientation, making it valuable for asymmetric synthesis and medicinal chemistry applications. The fluorine substitution introduces electronic and steric effects, potentially improving binding affinity in bioactive molecules. Its spirocyclic structure offers conformational rigidity, advantageous for designing constrained pharmacophores. This compound serves as a versatile intermediate in the synthesis of complex heterocycles and targeted drug candidates, particularly in central nervous system (CNS) and protease inhibitor research.

tert-butyl (2S,4R)-4-amino-2-fluoro-8-azaspiro[4.5]decane-8-carboxylate structure

2306253-80-3 structure

Product Name:tert-butyl (2S,4R)-4-amino-2-fluoro-8-azaspiro[4.5]decane-8-carboxylate

CAS No:2306253-80-3

MF:C₁₄H₂₅FN₂O₂

MW:272.358907461166

CID:5164963

Update Time:2026-03-04

tert-butyl (2S,4R)-4-amino-2-fluoro-8-azaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

- 8-Azaspiro[4.5]decane-8-carboxylic acid, 1-amino-3-fluoro-, 1,1-dimethylethyl ester, (1R,3S)-
- tert-butyl (2S,4R)-4-amino-2-fluoro-8-azaspiro[4.5]decane-8-carboxylate
- Inchi： 1S/C14H25FN2O2/c1-13(2,3)19-12(18)17-6-4-14(5-7-17)9-10(15)8-11(14)16/h10-11H,4-9,16H2,1-3H3/t10-,11-/m1/s1
- InChI Key： BLRUHCBJAQKHAO-GHMZBOCLSA-N
- SMILES： [C@H]1(N)C2(CCN(C(OC(C)(C)C)=O)CC2)C[C@H](F)C1

tert-butyl (2S,4R)-4-amino-2-fluoro-8-azaspiro[4.5]decane-8-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Bestfluorodrug	YF1040012-1.0g	tert-butyl (1R,3S)-1-amino-3-fluoro-8-azaspiro[4.5]decane-8-carboxylate	2306253-80-3	97%	1.0g	￥12000	2023-03-10
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBS62650-100MG	tert-butyl (2S,4R)-4-amino-2-fluoro-8-azaspiro[4.5]decane-8-carboxylate	2306253-80-3	95%	100MG	￥ 3,762.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBS62650-250MG	tert-butyl (2S,4R)-4-amino-2-fluoro-8-azaspiro[4.5]decane-8-carboxylate	2306253-80-3	95%	250MG	￥ 6,019.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBS62650-500MG	tert-butyl (2S,4R)-4-amino-2-fluoro-8-azaspiro[4.5]decane-8-carboxylate	2306253-80-3	95%	500MG	￥ 10,032.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBS62650-1G	tert-butyl (2S,4R)-4-amino-2-fluoro-8-azaspiro[4.5]decane-8-carboxylate	2306253-80-3	95%	1g	￥ 15,041.00	2023-03-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBS62650-5G	tert-butyl (2S,4R)-4-amino-2-fluoro-8-azaspiro[4.5]decane-8-carboxylate	2306253-80-3	95%	5g	￥ 45,124.00	2023-03-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1549895-100mg	Tert-butyl (1R,3S)-1-amino-3-fluoro-8-azaspiro[4.5]Decane-8-carboxylate	2306253-80-3	98%	100mg	￥15030	2023-03-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1549895-250mg	Tert-butyl (1R,3S)-1-amino-3-fluoro-8-azaspiro[4.5]Decane-8-carboxylate	2306253-80-3	98%	250mg	￥22555	2023-03-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1549895-500mg	Tert-butyl (1R,3S)-1-amino-3-fluoro-8-azaspiro[4.5]Decane-8-carboxylate	2306253-80-3	98%	500mg	￥30078	2023-03-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1549895-1g	Tert-butyl (1R,3S)-1-amino-3-fluoro-8-azaspiro[4.5]Decane-8-carboxylate	2306253-80-3	98%	1g	￥35095	2023-03-11

tert-butyl (2S,4R)-4-amino-2-fluoro-8-azaspiro[4.5]decane-8-carboxylate Related Literature

1. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
2. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

2306253-80-3 (tert-butyl (2S,4R)-4-amino-2-fluoro-8-azaspiro[4.5]decane-8-carboxylate) Related Products

Recommended suppliers

Handan Zechi Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

烟台朗裕新材料科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

NewCan Biotech Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Shanghai Hongxiang Biomedical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Hongxiang Biomedical Technology Co., Ltd.